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Compound of Interest

Compound Name: Carbutamide

Cat. No.: B1668437

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of
Carbutamide in a laboratory setting. Adherence to these procedures is critical to ensure the
safety of all personnel and to maintain a compliant research environment. Carbutamide is an
orally active, first-generation sulfonylurea with hypoglycemic activity. It is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.

Essential Safety Information at a Glance

A thorough understanding of the hazards associated with Carbutamide is the first step toward
safe handling. The following table summarizes key safety data.
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Carbutamide has

been withdrawn from
Additional Health the market for
Information therapeutic use due to

toxic effects on bone

marrow.[2]

Occupational Exposure Limits (OELSs): No specific Occupational Exposure Limit (OEL) for
Carbutamide has been established. In the absence of a specific OEL, it is imperative to handle
Carbutamide as a potent and toxic substance. Engineering controls, such as the use of a
chemical fume hood, should be the primary means of controlling exposure, supplemented by

the rigorous use of personal protective equipment.

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling Carbutamide to prevent skin contact,

inhalation, and ingestion.
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PPE Category Item Specifications

Neoprene or Nitrile rubber

gloves are recommended.

Hand Protection Chemical-resistant gloves ]
Ensure gloves are inspected
for integrity before each use.
Safety glasses with side Must be worn at all times in the
Eye Protection shields or chemical safety laboratory where Carbutamide
goggles is handled.
] A clean, buttoned lab coat
Body Protection Laboratory coat
must be worn.
A respirator may be required
for operations with a high
potential for aerosolization or if
) ) ] handling large quantities.
Respiratory Protection NIOSH-approved respirator

Consult your institution's
environmental health and
safety (EHS) department for

specific guidance.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Carbutamide is essential for safety and research integrity.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and date of receipt.

o Storage: Store Carbutamide in a cool, dry, and well-ventilated area, away from incompatible
materials. The storage container should be tightly closed.

Handling and Use
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o Designated Area: All work with Carbutamide powder should be conducted in a designated
area, such as a chemical fume hood, to minimize the risk of inhalation.

» Weighing: When weighing, use a balance inside a fume hood or a ventilated balance
enclosure.

e Preventing Contamination: Avoid the formation of dust. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of Carbutamide and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All Carbutamide waste, including empty containers, contaminated PPE,
and spill cleanup materials, must be segregated as hazardous waste.

o Containerization: Waste should be collected in a clearly labeled, sealed, and appropriate
hazardous waste container.

e Disposal Method: The recommended method for the disposal of pharmaceutical waste is
incineration in a permitted hazardous waste incinerator.[3][4] Contact your institution's EHS
department to arrange for proper disposal. Do not dispose of Carbutamide down the drain
or in the regular trash.

Emergency Procedures
Spills

In the event of a Carbutamide powder spill:
o Evacuate: Immediately alert others in the area and evacuate if necessary.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Cover the spill with a damp paper towel to avoid raising dust.
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o Clean-up: Wearing appropriate PPE, gently collect the material using a scoop or other
suitable tool and place it in a labeled hazardous waste container. Clean the spill area with
soap and water.

Personal Exposure

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention. Be prepared to inform medical personnel that the individual has ingested a
sulfonylurea, which can cause hypoglycemia.

Fire
» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire involving Carbutamide.[5]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective clothing.

Management of Carbutamide-Induced Hypoglycemia

Carbutamide's primary pharmacological effect is to lower blood glucose levels, which can lead
to hypoglycemia. In a laboratory setting, accidental ingestion is the most likely route of
exposure leading to this effect.

Signs and Symptoms of Hypoglycemia:
e Shakiness, dizziness, sweating, confusion, irritability, headache, and blurred vision.

First Aid for Suspected Hypoglycemia:
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e If the individual is conscious and able to swallow, provide a fast-acting source of sugar, such
as glucose tablets, fruit juice, or regular soda.

e Follow with a longer-acting carbohydrate snack, like crackers or a sandwich.

o Seek immediate medical attention. Inform medical personnel of the potential exposure to
Carbutamide.

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the handling and disposal process, the
following diagrams illustrate the key steps.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1668437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Carbutamide Handling Workflow
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Caption: A flowchart outlining the standard operating procedure for handling Carbutamide.
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Carbutamide Spill Response
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Caption: A step-by-step guide for responding to a Carbutamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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